4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one

• IUPAC Name: 4-butyl-7-[(2,4-difluorophenyl)methoxy]chromen-2-one
• InChI: InChI=1S/C20H18F2O3/c1-2-3-4-13-9-20(23)25-19-11-16(7-8-17(13)19)24-12-14-5-6-15(21)10-18(14)22/h5-11H,2-4,12H2,1H3
• InChI Key: OXEVUAZLZMBOKU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H18F2O3
• Molecular Weight: 344.4 g/mol

Description

4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one is a synthetic compound that belongs to the family of coumarins. It has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways such as the NF-κB pathway, PI3K/Akt pathway, and MAPK pathway. It has also been reported to have antioxidant properties.
Biochemical and Physiological Effects:
4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from oxidative stress. It has also been shown to have a protective effect on the heart and liver in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one in lab experiments is its ability to modulate multiple signaling pathways, making it useful in studying complex diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one. One direction is to investigate its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases. Another direction is to study its pharmacokinetics and pharmacodynamics in preclinical and clinical studies. Additionally, the development of more effective synthesis methods and analogs of this compound could lead to the discovery of more potent therapeutic agents.
In conclusion, 4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one is a synthetic compound that has shown potential therapeutic applications in various diseases. Its ability to modulate multiple signaling pathways makes it useful in studying complex diseases. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Scientific Research Applications

4-butyl-7-[(2,4-difluorobenzyl)oxy]-2H-chromen-2-one has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects in preclinical studies.